Cas no 39718-77-9 ([4-(propylamino)phenyl]acetic acid)

[4-(propylamino)phenyl]acetic acid structure
39718-77-9 structure
Product Name:[4-(propylamino)phenyl]acetic acid
CAS No:39718-77-9
MF:C11H15NO2
MW:193.242303133011
CID:1510957
PubChem ID:38318
Update Time:2025-04-21

[4-(propylamino)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [4-(propylamino)phenyl]acetic acid
    • 39718-77-9
    • (4-Propylaminophenyl)acetic acid
    • SCHEMBL11038206
    • ACETIC ACID, 2-(p-(PROPYLAMINO)PHENYL)-
    • BRN 2364264
    • DTXSID80192795
    • 4-(Propylamino)benzeneacetic acid
    • Acide propylamino-4 phenylacetique [French]
    • Acide propylamino-4 phenylacetique
    • Benzeneacetic acid, 4-(propylamino)-
    • Inchi: 1S/C11H15NO2/c1-2-7-12-10-5-3-9(4-6-10)8-11(13)14/h3-6,12H,2,7-8H2,1H3,(H,13,14)
    • InChI Key: SSNZERKMCQLMNH-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)NCCC)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd